Cas no 1157205-73-6 (2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one)

• Product Name: 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one
• CAS No: 1157205-73-6
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5250921
• PubChem ID: 43802014
• Update Time: 2025-09-26

2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1157205-73-6
• 2-(butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one
• EN300-394421
• 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one

• Inchi： 1S/C13H18OS/c1-4-11(3)15-9-13(14)12-7-5-6-10(2)8-12/h5-8,11H,4,9H2,1-3H3
• InChI Key： PRSOKGWOUWHXLP-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=C(C)C=1)=O)C(C)CC

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one

Recent Advances in the Study of 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one (CAS: 1157205-73-6)

The compound 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one (CAS: 1157205-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and ketone functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one exhibits inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Furthermore, preliminary data from cancer cell lines indicate that this compound may induce apoptosis in certain types of cancer cells, making it a candidate for further investigation in oncology.

The synthesis of 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is critical for its potential commercialization. Researchers have reported improved yields and purity through the optimization of reaction conditions, including the use of novel catalysts and solvent systems. These developments are expected to facilitate further preclinical and clinical studies.

In addition to its therapeutic potential, the pharmacokinetic and toxicological profiles of 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one have been investigated. Early-stage studies suggest that the compound has favorable bioavailability and a manageable safety profile, although further toxicology studies are required to confirm these findings. These results are encouraging and support the continued exploration of this molecule as a potential drug candidate.

Looking ahead, the research community is keen to explore the broader applications of 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future studies will likely focus on identifying specific molecular targets, optimizing the compound's efficacy, and assessing its potential in combination therapies.

In conclusion, the recent advancements in the study of 2-(Butan-2-ylsulfanyl)-1-(3-methylphenyl)ethan-1-one (CAS: 1157205-73-6) highlight its potential as a versatile and promising compound in the field of chemical biology and drug development. Continued research and development efforts will be essential to fully realize its therapeutic benefits and bring it closer to clinical application.